4-oxo-8-phenylsulfamoyl-4,5-dihydro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid

• Molecular Formula: C18H13N3O5S
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 4-oxo-8-(phenylsulfamoyl)-3,5-dihydropyrrolo[2,3-c]quinoline-1-carboxylic acid
• InChI: InChI=1S/C18H13N3O5S/c22-17-16-15(13(9-19-16)18(23)24)12-8-11(6-7-14(12)20-17)27(25,26)21-10-4-2-1-3-5-10/h1-9,19,21H,(H,20,22)(H,23,24)
• InChI Key: VPBKEPQUAQKXKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NS(=O)(=O)C2=CC3=C(C=C2)NC(=O)C4=C3C(=CN4)C(=O)O

Description

4-oxo-8-phenylsulfamoyl-4,5-dihydro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid is a useful research compound. Its molecular formula is C18H13N3O5S and its molecular weight is 383.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30 μL (0.37 mmol) of pyridine and 20 μL (0.22 mmol) of aniline are added to 60 mg (0.18 mmol) of 8-chlorosulfonyl-4-oxo-4,5-dihydro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid suspended in 4 mL of anhydrous dichloromethane and 1 mL of anhydrous dimethylformamide. The reaction mixture is stirred for 5 hours at room temperature then diluted with a 10% aqueous solution of potassium carbonate and dichloromethane. The phases are separated and the aqueous phase is acidified with acetic acid to pH of 4. The product is extracted with dichloromethane. The organic phase is dried over magnesium sulfate, filtered then evaporated. The residue is diluted with water (5 mL) then the solid is filtered and dried under vacuum to give 30 mg (42%) of 4-oxo-8-phenylsulfamoyl-4,5-dihydro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid in the form of a beige solid.